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Isorhamnetin 3-glucuronide Isorhamnetin 3-glucuronide Isorhamnetin 3-glucuronide is a natural product found in Bellis perennis, Rubus idaeus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 36687-76-0
VCID: VC21065141
InChI: InChI=1S/C22H20O13/c1-32-11-4-7(2-3-9(11)24)18-19(14(26)13-10(25)5-8(23)6-12(13)33-18)34-22-17(29)15(27)16(28)20(35-22)21(30)31/h2-6,15-17,20,22-25,27-29H,1H3,(H,30,31)/t15-,16-,17+,20-,22+/m0/s1
SMILES: COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula: C22H20O13
Molecular Weight: 492.4 g/mol

Isorhamnetin 3-glucuronide

CAS No.: 36687-76-0

Cat. No.: VC21065141

Molecular Formula: C22H20O13

Molecular Weight: 492.4 g/mol

* For research use only. Not for human or veterinary use.

Isorhamnetin 3-glucuronide - 36687-76-0

Specification

Description Isorhamnetin 3-glucuronide is a natural product found in Bellis perennis, Rubus idaeus, and other organisms with data available.
CAS No. 36687-76-0
Molecular Formula C22H20O13
Molecular Weight 492.4 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C22H20O13/c1-32-11-4-7(2-3-9(11)24)18-19(14(26)13-10(25)5-8(23)6-12(13)33-18)34-22-17(29)15(27)16(28)20(35-22)21(30)31/h2-6,15-17,20,22-25,27-29H,1H3,(H,30,31)/t15-,16-,17+,20-,22+/m0/s1
Standard InChI Key VVZWHOMBDMMRSC-NTKSAMNMSA-N
Isomeric SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O
SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O

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